Cas no 315246-01-6 (2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile)

• Product Name: 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile
• CAS No: 315246-01-6
• MF: C₁₇H₁₁F₃N₂O₃
• MW: 348.276054620743
• CID: 6787100
• PubChem ID: 2828687
• Update Time: 2025-06-09

2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• CS-0320410
• SS-0787
• 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
• AKOS000572208
• AKOS016295806
• SR-01000508496
• 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H-pyrano[3,2-c]pyran-3-carbonitrile
• SR-01000508496-1
• 2-Amino-7-methyl-5-oxo-4-(2-(trifluoromethyl)phenyl)-4H,5H-pyrano[4,3-b]pyran-3-carbonitrile
• MFCD00543730
• 315246-01-6
• 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile
• STK788457

• Inchi： 1S/C17H11F3N2O3/c1-8-6-12-14(16(23)24-8)13(10(7-21)15(22)25-12)9-4-2-3-5-11(9)17(18,19)20/h2-6,13H,22H2,1H3
• InChI Key： WXINMNJLPQYEEO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(C#N)=C(N)OC2C=C(C)OC(C1=2)=O)(F)F

Computed Properties

• Exact Mass: 348.07217670g/mol
• Monoisotopic Mass: 348.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile

2-Amino-7-Methyl-5-Oxo-4-[2-(Trifluoromethyl)phenyl]-4H,5H-Pyrano[3,2-c]Pyran-3-Carbonitrile (CAS No. 315246-01-6): A Comprehensive Overview

2-Amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile (CAS No. 315246-01-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[3,2-c]pyrans, which are known for their diverse biological activities and potential therapeutic applications. The presence of the trifluoromethyl group and the cyano group in its structure imparts unique chemical and biological properties, making it a valuable candidate for various research studies.

The chemical structure of 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile is characterized by a fused ring system with multiple functional groups. The amino group at position 2 and the methyl group at position 7 contribute to its basicity and lipophilicity, respectively. The oxo group at position 5 adds to its reactivity and stability. The trifluoromethyl substituent on the phenyl ring enhances its electronic properties and metabolic stability, while the cyano group at position 3 provides additional reactivity and potential for further chemical modifications.

In recent years, extensive research has been conducted to explore the biological activities of this compound. Studies have shown that 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile has also shown promising anti-cancer activity. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was found to be effective against breast cancer and colorectal cancer cell lines. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Preclinical studies have shown that this compound has good oral bioavailability and a long half-life in vivo, making it suitable for chronic administration in therapeutic settings.

In addition to its therapeutic potential, 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile has been explored as a lead compound for drug discovery efforts. Its unique structure provides a scaffold for further chemical modifications to enhance its potency and selectivity. For example, researchers have synthesized several analogs by varying the substituents on the phenyl ring or introducing additional functional groups to optimize its biological activity.

The safety profile of 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-amino-7-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-4H,5H-pyrano[3,2-c]pyran-3-carbonitrile (CAS No. 315246-01-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological profile for clinical use.